2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(2-fluorobenzyl)acetamide

• IUPAC Name: 2-(6-benzyl-2-methyl-4-oxo-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl)-N-[(2-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C24H25FN4O2/c1-17-27-22-11-12-28(14-18-7-3-2-4-8-18)15-20(22)24(31)29(17)16-23(30)26-13-19-9-5-6-10-21(19)25/h2-10H,11-16H2,1H3,(H,26,30)
• InChI Key: UFGGFUSALNBNAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CN(CC2)CC3=CC=CC=C3)C(=O)N1CC(=O)NCC4=CC=CC=C4F
• Molecular Formula: C24H25FN4O2
• Molecular Weight: 420.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps, each introducing new functional groups or building up the carbon chain. The exact synthesis pathway would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of organic compounds is often determined using spectroscopic techniques like nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The reactivity of an organic compound is largely determined by its functional groups. For example, amides (like the acetamide group in your compound) can undergo reactions such as hydrolysis, while pyrimidines can participate in reactions like alkylation and halogenation.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined through various experimental methods. These properties are influenced by factors like molecular structure, functional groups, and intermolecular forces.

Scientific Research Applications

Tropane Alkaloid Synthesis

• . Tropane alkaloids are natural products found in various plants and exhibit pharmacological properties, including anticholinergic, analgesic, and antiarrhythmic effects. Researchers have explored stereoselective methods to construct this scaffold, and the compound may serve as a precursor or intermediate in such syntheses.

Enantioselective Transformations

• Enantioselective construction of complex molecules is crucial in drug discovery and development. The compound’s unique stereochemistry could be leveraged for enantioselective transformations, allowing the controlled formation of the bicyclic scaffold. .

Synthetic Methodology Development

• The compound’s structure presents opportunities for developing novel synthetic methodologies. Researchers may explore efficient routes to access this scaffold, considering its biological relevance and potential applications. .

Mechanism of Action

The mechanism of action is typically discussed in the context of bioactive compounds. It refers to how the compound interacts with biological systems to exert its effects. This often involves binding to specific proteins or other biomolecules.

Safety and Hazards

Safety and hazard information for chemicals is typically provided in material safety data sheets (MSDS). This includes information on toxicity, flammability, and proper handling and disposal procedures.

Future Directions

Future research directions could involve studying the compound’s biological activity, developing more efficient synthesis methods, or exploring its potential uses in areas like medicine or materials science.